Cas no 1333542-85-0 (1-Cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-Cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1333542-85-0
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD16666483
• CID: 1093745
• PubChem ID: 53621488
• Update Time: 2025-06-09

1-Cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid
• 1-cyclohexyltriazole-4-carboxylic acid
• CS-0217719
• EN300-83259
• AKOS008149910
• MFCD16666483
• 1333542-85-0
• F1907-0049
• 1-cyclohexyl-1H-1,2,3-triazole-4-carboxylicacid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-cyclohexyl-
• G59588
• Z931062988

• MDL： MFCD16666483
• Inchi： 1S/C9H13N3O2/c13-9(14)8-6-12(11-10-8)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,13,14)
• InChI Key： OHQZQJMGYRDNTQ-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2CCCCC2)N=N1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68Ų

Additional information on 1-Cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Guide to 1-Cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1333542-85-0): Properties, Applications, and Research Insights

1-Cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1333542-85-0) is a specialized heterocyclic compound gaining traction in pharmaceutical and material science research. This triazole derivative features a unique molecular structure combining a cyclohexyl group with a carboxylic acid-functionalized triazole ring, making it valuable for drug discovery and bioconjugation applications. Researchers increasingly focus on its role as a click chemistry building block and bioisostere in medicinal chemistry.

The compound's structural versatility enables diverse applications. Its triazole core participates in hydrogen bonding and dipole interactions, while the carboxylic acid moiety facilitates further derivatization. Current studies explore its potential in developing kinase inhibitors, with particular interest in its selective binding properties. The cyclohexyl substituent enhances lipophilicity, influencing membrane permeability - a critical factor in CNS drug development.

Recent advancements highlight 1-Cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid as a key intermediate for proteolysis targeting chimeras (PROTACs), addressing growing demand in targeted protein degradation therapies. Its metal coordination capacity also attracts attention for designing functional materials, particularly in catalysis and sensor development. The compound's pH-dependent solubility (pKa ~4.2) makes it suitable for formulation optimization studies.

From a synthetic perspective, this triazole carboxylic acid is typically prepared via copper-catalyzed azide-alkyne cycloaddition (CuAAC), with yields exceeding 85% when using optimized protocols. Analytical characterization by HPLC-MS shows >98% purity in commercial samples, with the major UV absorption peak at 254 nm facilitating detection. Stability studies indicate excellent thermal resilience up to 200°C, supporting its use in high-temperature applications.

Emerging research explores the compound's pharmacophore potential in antibacterial agents, particularly against Gram-positive pathogens. The triazole-carboxylate motif demonstrates promising enzyme inhibition capabilities, with computational studies suggesting strong binding to bacterial topoisomerases. These findings align with current focus on antibiotic alternatives amid growing antimicrobial resistance concerns.

In material science, the rigid cyclohexyl-triazole structure contributes to polymer modification, enhancing thermal and mechanical properties. Researchers report successful incorporation into self-healing materials and conductive composites, leveraging its hydrogen bonding capacity and electron-withdrawing characteristics. These applications respond to industry demands for advanced functional materials in electronics and coatings.

Quality control protocols for 1333542-85-0 emphasize residual solvent analysis by GC-MS and heavy metal screening, meeting ICH guidelines for pharmaceutical intermediates. Storage recommendations suggest 2-8°C under inert atmosphere for long-term stability, with HPLC monitoring showing <95% purity retention after 24 months under these conditions.

The compound's structure-activity relationships continue to be explored through computational chemistry approaches, including molecular docking and QSAR modeling. These studies reveal interesting correlations between substituent effects and biological activity, particularly in enzyme inhibition scenarios. Such investigations address the pharmaceutical industry's need for rational drug design methodologies.

Environmental and ADMET profiling data indicate favorable biodegradation potential (>60% in 28 days by OECD 301B) and low ecotoxicity (LC50 >100 mg/L in Daphnia tests), supporting its selection for green chemistry applications. These characteristics align with growing emphasis on sustainable chemical development in academic and industrial research.

Future research directions for 1-Cyclohexyl-1H-1,2,3-triazole-4-carboxylic acid include exploration of its chiral derivatives for asymmetric synthesis and investigation of its coordination polymers for gas storage applications. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to advanced material engineering.